6-Hydroxy-1,3,3-trimethylindolin-2-one
Overview
Description
Synthesis Analysis
There are several methods to synthesize compounds similar to HTI. For instance, an aryne-based synthetic protocol has been developed for the synthesis of 3-substituted-3-hydroxy-indolin-2-ones . A wide variety of 3-hydroxyindolin-2-ones were synthesized in good yields under metal-free conditions via three component coupling of N-protected isatin, aryne precursor, and 1,3-cyclodione .Molecular Structure Analysis
The molecular formula of HTI is C11H13NO2. The structure of similar compounds, such as 1,3,3-trimethylindolin-2-one, has been analyzed .Scientific Research Applications
Photochromic Properties and Synthesis
6-Hydroxy-1,3,3-trimethylindolin-2-one, as a derivative of spiropyran, exhibits notable photochromic properties. In a study by Chen Yan-moa (2008), the compound was synthesized through an aldol condensation reaction and demonstrated effective photochromic characteristics in the ultraviolet spectrum, indicating its potential use in photochromic materials Chen Yan-moa (2008).
Structural Analysis in Photochromic Compounds
A structural analysis of spiropyran and spirooxazine compounds, including variants like 1,3,3-Trimethylindolino-benzopyrylospiran, highlighted the importance of additional functional groups connected to these molecules for inducing specific intermolecular interactions. This research by Seiler et al. (2017) underlines the relevance of such compounds in the context of crystallography and material science Seiler et al. (2017).
Photolysis in Water and Methanol
The compound's behavior under photolysis in different solvents like water and methanol was investigated by Sokolova et al. (2006). This study provides insight into the spectral and kinetic parameters of active transient species generated in photolysis, crucial for understanding the compound's reactivity under light exposure Sokolova et al. (2006).
Synthesis of 2-Alkoxycarbonylindolin-3-one
Shimizu et al. (2019) explored a synthesis route for 2-alkoxycarbonylindolin-3-one, derived from a methoxyglycine derivative, which could be applicable in synthesizing compounds like N-benzyl matemone. This synthesis process might have broader implications in organic chemistry and pharmaceuticals Shimizu et al. (2019).
Photoinduced Proton Transfer Reactions
Liu et al. (2014) conducted a study on 6-hydroxyquinoline, a related compound, to understand the excited-state proton transfer (ESPT) reactions. This research provides insights into the behavior of such compounds in photoacid systems, essential for applications in photochemistry and molecular electronics Liu et al. (2014).
Neuroprotective Effects in Rats
The neuroprotective potential of a related compound, 6-hydroxy-2,2,4-trimethyl-1,2-dihydroquinoline, was assessed by Kryl'skii et al. (2021). This study revealed its impact on reducing inflammation and apoptosis, indicating potential medical applications, particularly in neuroprotection Kryl'skii et al. (2021).
properties
IUPAC Name |
6-hydroxy-1,3,3-trimethylindol-2-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO2/c1-11(2)8-5-4-7(13)6-9(8)12(3)10(11)14/h4-6,13H,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WZADRYDUBBGITL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C2=C(C=C(C=C2)O)N(C1=O)C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
210552-24-2 | |
Record name | 6-hydroxy-1,3,3-trimethyl-2,3-dihydro-1H-indol-2-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.